Cas no 5471-86-3 ( )

• Product Name: &nbsp
• CAS No: 5471-86-3
• MF: C₁₁H₁₄O
• MW: 162.228263378143
• CID: 942687
• PubChem ID: 231761
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1-methyl-4-(2-methylprop-2-enoxy)benzene
• (2'-methylallyl)(4-methyl-phenyl)aether
• 1-methyl-4-(2-methylallyloxy)benzene
• 1-methyl-4-[(2-methylprop-2-en-1-yl)oxy]benzene
• 3-p-Tolyloxy-2-methyl-propen-(1)
• 4-Methallyloxy-toluol
• AC1L5MDW
• AC1Q56UY
• AR-1C4582
• CTK5A2415
• methallyl 4-methylphenyl ether
• methallyl-p-tolyl ether
• Methallyl-p-tolyl-aether
• NSC28468
• SureCN8161826
• 5471-86-3
• SCHEMBL8161826
• DTXSID90282853
• AKOS008948968
• NSC-28468
•  

• Inchi： 1S/C11H14O/c1-9(2)8-12-11-6-4-10(3)5-7-11/h4-7H,1,8H2,2-3H3
• InChI Key： DASHSMQYVMTAHW-UHFFFAOYSA-N
• SMILES： O(CC(=C)C)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 162.10452
• Monoisotopic Mass: 162.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23
• LogP: 2.94990

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers